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Compound of Interest

Compound Name: O1918

Cat. No.: B7910220 Get Quote

For researchers, scientists, and drug development professionals utilizing O-1918, a synthetic

cannabidiol analog, this document provides crucial information for its safe handling and proper

disposal. O-1918 is primarily used in a research capacity as a selective antagonist for the G

protein-coupled receptors GPR18 and GPR55.

Due to the specialized nature of this compound, a comprehensive, publicly accessible Safety

Data Sheet (SDS) with all quantitative safety metrics is not readily available. The following

information is compiled from chemical supplier data and general laboratory safety protocols.

Users are strongly advised to consult their institution's safety office and refer to any supplier-

provided safety information before handling this chemical.

Chemical and Physical Properties of O-1918
The following table summarizes the available quantitative data for O-1918. It is important to

note that many specific physical and toxicological properties are not publicly documented.
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Property Value Source

Chemical Name

1,3-Dimethoxy-5-methyl-2-

[(1R,6R)-3-methyl-6-(1-

methylethenyl)-2-cyclohexen-

1-yl]-benzene

[1]

CAS Number 536697-79-7 [1][2][3]

Molecular Formula C₁₉H₂₆O₂ [1][2][3]

Molecular Weight 286.41 g/mol [2][3]

Physical Appearance
Solid powder or a solution in

methyl acetate.
[1][2][3]

Solubility
Soluble in DMSO (10 mM) and

ethanol.
[1][3]

Storage Temperature -20°C [1][2]

Stability
Stable for at least 5 years

when stored at -20°C.
[1]

Purity Typically ≥95% [2]

Flash Point Data not available

Boiling Point Data not available

Melting Point Data not available

Acute Toxicity

Toxicological properties have

not been thoroughly

investigated.

[4]

Experimental Protocols: Proper Disposal
Procedures
As O-1918 is classified as a "Dangerous Good for transport" by some suppliers and its

toxicological properties are not fully known, it must be handled and disposed of with caution.[5]
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The following procedures are based on general best practices for the disposal of research-

grade chemicals.

Step 1: Personal Protective Equipment (PPE)

Before handling O-1918, ensure you are wearing appropriate personal protective equipment,

including:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

A lab coat

Step 2: Waste Segregation and Collection

Solid Waste: If you have O-1918 in solid form, any contaminated materials (e.g., weigh

boats, pipette tips, contaminated paper towels) should be collected in a dedicated, clearly

labeled hazardous waste container.

Liquid Waste: If you are working with O-1918 in a solvent (such as methyl acetate or DMSO),

the waste solution should be collected in a separate, sealed, and clearly labeled hazardous

liquid waste container. Do not mix with other solvent waste streams unless permitted by your

institution's hazardous waste protocols.

Sharps Waste: Any needles or other contaminated sharps must be disposed of in a

designated sharps container.

Step 3: Labeling

All waste containers must be clearly labeled with:

The words "Hazardous Waste"

The full chemical name: "O-1918" and its CAS number: "536697-79-7"

The solvent used (if applicable)
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The approximate concentration and volume

The date of accumulation

Step 4: Storage of Waste

Store the hazardous waste containers in a designated, secure area, away from incompatible

materials, until they are collected by your institution's environmental health and safety (EHS)

department.

Step 5: Arranging for Disposal

Contact your institution's EHS or hazardous waste management office to arrange for the pickup

and proper disposal of the O-1918 waste. Follow all institutional and local regulations for

hazardous waste disposal. Do not dispose of O-1918 down the drain or in regular trash.

O-1918 Signaling Pathway Antagonism
O-1918 functions as an antagonist at the GPR18 and GPR55 receptors. This means it binds to

these receptors but does not activate them, thereby blocking the binding and subsequent

signaling of endogenous or synthetic agonists. The diagram below illustrates this inhibitory

relationship.
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Caption: O-1918's antagonistic action on GPR18 and GPR55 receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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